Cas no 169310-98-9 (4-Bromo-3-ethoxy-5-methylisoxazole)

• Product Name: 4-Bromo-3-ethoxy-5-methylisoxazole
• CAS No: 169310-98-9
• MF: C₆H₈BrNO₂
• MW: 206.037220954895
• MDL: MFCD16619265
• CID: 65822
• PubChem ID: 45094078
• Update Time: 2025-10-29

4-Bromo-3-ethoxy-5-methylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-ethoxy-5-methylisoxazole
• 4-Bromo-3-ethoxy-5-methyl-isoxazole
• 4-bromo-3-ethoxy-5-methyl-1,2-oxazole
• 4-bromo-3-ethoxy-5-methyl- (9CI)
• Isoxazole, 4-broMo-3-ethoxy-5-Methyl-
• Isoxazole, 4-bromo-3-ethoxy-5-methyl- (9CI)
• Isoxazole,4-bromo-3-ethoxy-5-methyl-
• PubChem24241
• 3-Ethoxy-4-bromo-5-methylisoxazole
• 8669AA
• FCH1345942
• BC005022
• AX823701
• DTXSID30667241
• AC-27124
• C11209
• FT-0758155
• SCHEMBL19280767
• 169310-98-9
• A882103
• AKOS016007227
• CS-13352
• CS-B0658
• DB-064733

• MDL： MFCD16619265
• Inchi： 1S/C6H8BrNO2/c1-3-9-6-5(7)4(2)10-8-6/h3H2,1-2H3
• InChI Key： WYGNIHJIFAZCBL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)ON=C1OCC

Computed Properties

• Exact Mass: 204.97400
• Monoisotopic Mass: 204.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3
• XLogP3: 2.1

Experimental Properties

• PSA: 35.26000
• LogP: 2.14420

Additional information on 4-Bromo-3-ethoxy-5-methylisoxazole

Research Brief on 4-Bromo-3-ethoxy-5-methylisoxazole (CAS: 169310-98-9) in Chemical Biology and Pharmaceutical Applications

4-Bromo-3-ethoxy-5-methylisoxazole (CAS: 169310-98-9) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. Recent studies have explored its applications in medicinal chemistry, particularly in the synthesis of novel bioactive molecules targeting various diseases. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological activities, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Bromo-3-ethoxy-5-methylisoxazole as a key intermediate in the synthesis of isoxazole-based kinase inhibitors. The compound's bromo and ethoxy functional groups enable efficient cross-coupling reactions, facilitating the construction of diverse pharmacophores. Researchers demonstrated its utility in developing selective inhibitors for tyrosine kinases implicated in cancer progression, with promising in vitro activity against non-small cell lung cancer cell lines.

In the field of antimicrobial drug development, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the incorporation of 4-Bromo-3-ethoxy-5-methylisoxazole into novel quorum-sensing inhibitors. The compound's isoxazole core was shown to disrupt bacterial communication pathways in Pseudomonas aeruginosa, reducing virulence factor production without exerting growth pressure that could lead to resistance. This approach represents a potential strategy for addressing antibiotic-resistant infections.

Structural-activity relationship (SAR) studies have revealed that modifications at the 4-position of the isoxazole ring significantly influence biological activity. Computational chemistry analyses published in ACS Omega (2023) demonstrated that the bromine atom at this position contributes to optimal molecular docking with various enzyme active sites, while the ethoxy group enhances membrane permeability. These insights are guiding the design of next-generation therapeutics with improved pharmacokinetic properties.

Ongoing research at several pharmaceutical companies has identified 4-Bromo-3-ethoxy-5-methylisoxazole as a promising scaffold for developing small-molecule modulators of protein-protein interactions (PPIs). Preliminary results from a 2024 patent application describe its use in creating allosteric inhibitors of challenging PPIs involved in neurodegenerative diseases, showcasing the compound's versatility in addressing difficult therapeutic targets.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability and safety profile of 4-Bromo-3-ethoxy-5-methylisoxazole production. A 2023 Organic Process Research & Development article detailed an optimized manufacturing process that reduces hazardous waste generation while maintaining high purity (>99.5%), addressing both economic and environmental considerations for industrial-scale applications.

In conclusion, 4-Bromo-3-ethoxy-5-methylisoxazole (CAS: 169310-98-9) continues to demonstrate significant value in pharmaceutical research and development. Its unique chemical properties enable diverse medicinal chemistry applications, from kinase inhibitors to antimicrobial agents and PPI modulators. As synthetic methodologies advance and biological understanding deepens, this compound is poised to contribute to the discovery of novel therapeutics for challenging diseases. Future research directions may explore its potential in targeted protein degradation and covalent inhibitor development.